Cas no 1171900-34-7 (2-Bromo-2',4-dimethyl-1,1'-biphenyl)

• Product Name: 2-Bromo-2',4-dimethyl-1,1'-biphenyl
• CAS No: 1171900-34-7
• MF: C₁₄H₁₃Br
• MW: 261.16
• CID: 5089097
• Update Time: 2026-03-02

2-Bromo-2',4-dimethyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2',4-dimethyl-1,1'-biphenyl

• Inchi： 1S/C14H13Br/c1-10-7-8-13(14(15)9-10)12-6-4-3-5-11(12)2/h3-9H,1-2H3
• InChI Key： BJYAJEKQXUYJRL-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C)=CC=C1C1=C(C)C=CC=C1

Additional information on 2-Bromo-2',4-dimethyl-1,1'-biphenyl

Recent Advances in the Study of 2-Bromo-2',4-dimethyl-1,1'-biphenyl (CAS: 1171900-34-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-2',4-dimethyl-1,1'-biphenyl (CAS: 1171900-34-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Bromo-2',4-dimethyl-1,1'-biphenyl as a versatile intermediate in the synthesis of complex organic molecules. Its brominated biphenyl structure makes it a valuable building block for the construction of pharmacophores, particularly in the development of small-molecule inhibitors targeting various disease pathways. Researchers have successfully utilized this compound in the synthesis of novel kinase inhibitors, demonstrating its utility in medicinal chemistry.

In addition to its synthetic applications, 2-Bromo-2',4-dimethyl-1,1'-biphenyl has shown promising biological activity in preclinical studies. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against specific cancer cell lines, with IC50 values in the low micromolar range. The study further elucidated the mechanism of action, linking the compound's activity to the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Another area of interest is the compound's potential as a scaffold for the development of antimicrobial agents. Recent research has demonstrated that structural modifications of 2-Bromo-2',4-dimethyl-1,1'-biphenyl can enhance its activity against drug-resistant bacterial strains. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of analogs with improved antibacterial properties, particularly against Gram-positive pathogens.

The pharmacokinetic properties of 2-Bromo-2',4-dimethyl-1,1'-biphenyl and its derivatives have also been investigated. Advanced computational modeling and in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies have provided insights into the compound's metabolic stability and bioavailability, which are critical for its further development as a drug candidate. These studies suggest that strategic modifications to the biphenyl core could optimize its drug-like properties.

In conclusion, 2-Bromo-2',4-dimethyl-1,1'-biphenyl (CAS: 1171900-34-7) represents a promising compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its demonstrated biological activity, positions it as a valuable tool for drug discovery. Future research should focus on expanding its applications, optimizing its pharmacological profile, and exploring its potential in treating various diseases. Continued investigation into this compound is likely to yield significant advancements in the field.